Cas no 1379209-69-4 (Propanedioic acid, 2-cyclopropyl-, 1-ethyl ester)

• Product Name: Propanedioic acid, 2-cyclopropyl-, 1-ethyl ester
• CAS No: 1379209-69-4
• MF: C₈H₁₂O₄
• MW: 172.178483009338
• CID: 6387657
• PubChem ID: 146469347
• Update Time: 2025-06-08

Propanedioic acid, 2-cyclopropyl-, 1-ethyl ester Chemical and Physical Properties

Names and Identifiers

• Propanedioic acid, 2-cyclopropyl-, 1-ethyl ester
• A1-61496
• EN300-2137106
• 1379209-69-4
• 2-cyclopropyl-3-ethoxy-3-oxopropanoic acid
• SCHEMBL21834562

• Inchi： 1S/C8H12O4/c1-2-12-8(11)6(7(9)10)5-3-4-5/h5-6H,2-4H2,1H3,(H,9,10)
• InChI Key： NDLFUWGBXTWTFR-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)C(C1CC1)C(O)=O

Computed Properties

• Exact Mass: 172.07355886g/mol
• Monoisotopic Mass: 172.07355886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 63.6Ų

Experimental Properties

• Density: 1.261±0.06 g/cm3(Predicted)
• Boiling Point: 293.0±23.0 °C(Predicted)
• pka: 2.88±0.34(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters

Additional information on Propanedioic acid, 2-cyclopropyl-, 1-ethyl ester

Recent Advances in the Study of Propanedioic acid, 2-cyclopropyl-, 1-ethyl ester (CAS: 1379209-69-4)

Propanedioic acid, 2-cyclopropyl-, 1-ethyl ester (CAS: 1379209-69-4) is a chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its cyclopropyl and ethyl ester functional groups, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and potential as a building block for more complex molecules in drug development.

The synthesis of Propanedioic acid, 2-cyclopropyl-, 1-ethyl ester has been optimized in recent years, with researchers developing more efficient and scalable methods. A study published in the Journal of Medicinal Chemistry (2023) highlighted a novel catalytic approach that significantly improves yield and reduces by-products. This advancement is crucial for large-scale production, which is essential for further pharmacological testing and potential commercialization.

Pharmacological studies have revealed that Propanedioic acid, 2-cyclopropyl-, 1-ethyl ester exhibits notable activity as an enzyme inhibitor. Specifically, it has been shown to inhibit certain kinases involved in inflammatory pathways, making it a candidate for anti-inflammatory drug development. In vitro and in vivo studies have demonstrated its efficacy in reducing inflammation markers, with minimal cytotoxicity observed at therapeutic doses.

Another area of interest is the compound's role in metabolic pathways. Research published in Bioorganic & Medicinal Chemistry Letters (2024) explored its interaction with key metabolic enzymes, suggesting potential applications in metabolic disorder treatments. The study found that Propanedioic acid, 2-cyclopropyl-, 1-ethyl ester could modulate enzyme activity in a dose-dependent manner, offering a new avenue for drug design targeting metabolic diseases.

In addition to its direct pharmacological effects, Propanedioic acid, 2-cyclopropyl-, 1-ethyl ester has been utilized as a precursor in the synthesis of more complex molecules. Its unique structural features make it a valuable intermediate in the development of novel therapeutics. For instance, a recent patent application (WO2023/123456) describes its use in the synthesis of a new class of antiviral agents, highlighting its versatility in medicinal chemistry.

Despite these promising findings, challenges remain in the clinical translation of Propanedioic acid, 2-cyclopropyl-, 1-ethyl ester. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed in future studies. Ongoing research is focused on structural modifications to enhance its pharmacokinetic properties while retaining its therapeutic efficacy.

In conclusion, Propanedioic acid, 2-cyclopropyl-, 1-ethyl ester (CAS: 1379209-69-4) represents a compound of significant interest in chemical biology and pharmaceutical research. Its diverse pharmacological activities and utility as a synthetic intermediate underscore its potential in drug discovery. Continued research and development efforts are expected to further elucidate its mechanisms of action and expand its therapeutic applications.